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Compound of Interest

Compound Name: ONO-RS-347

CAS No.: 135556-20-6

Cat. No.: B164810

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with the

TEAD inhibitor, TED-347. Our aim is to help you optimize its concentration for maximal TEAD

inhibition in your experiments.

A note on nomenclature: Initial searches for "ONO-RS-347" did not yield a specific TEAD

inhibitor. The information provided here pertains to TED-347, a potent, irreversible, and

allosteric inhibitor of the YAP-TEAD protein-protein interaction.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for TED-347?

A1: TED-347 is a potent, irreversible, covalent, and allosteric inhibitor of the TEAD-YAP

protein-protein interaction.[1][2] It functions by specifically and covalently binding to Cys-367

within the central pocket of TEAD4.[2] This disrupts the interaction between TEAD and its co-

activator YAP (Yes-associated protein), which in turn blocks TEAD transcriptional activity and
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can inhibit the proliferation of cancer cells.[1][2][3] The inhibition of the TEAD-YAP interaction

by TED-347 has been shown to be time-dependent.[1]

Q2: What is the recommended starting concentration for TED-347 in cell-based assays?

A2: Based on published data, a concentration range of 0.5 µM to 10 µM is a good starting point

for most cell-based assays.[1] The EC50 for TED-347 inhibiting the TEAD4-Yap1 protein-

protein interaction is approximately 5.9 μM.[1][2] However, the optimal concentration will be

cell-line dependent, and a dose-response experiment is always recommended.

Q3: How should I dissolve and store TED-347?

A3: TED-347 is soluble in DMSO.[1][4] For long-term storage, it is recommended to store the

compound as a powder at -20°C for up to 3 years.[1] Once dissolved in DMSO, stock solutions

can be stored at -80°C for up to a year.[1] To avoid repeated freeze-thaw cycles, it is advisable

to aliquot the stock solution.[1] For short-term storage (days to weeks), 0-4°C is suitable.[4]

Q4: Is TED-347 selective for a specific TEAD paralog?

A4: While much of the research has focused on TEAD4, TED-347 is considered a pan-TEAD

inhibitor, meaning it is expected to inhibit other TEAD paralogs as well, such as TEAD1,

TEAD2, and TEAD3.[2][5] It has been shown to inhibit TEAD2 with similar efficacy to TEAD4.[2]
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Issue Possible Cause Suggested Solution

Low or no inhibition of TEAD

activity

Suboptimal Concentration: The

concentration of TED-347 may

be too low for your specific cell

line or experimental conditions.

Perform a dose-response

experiment with a wider

concentration range (e.g., 0.1

µM to 25 µM) to determine the

optimal inhibitory

concentration.[1][2]

Incorrect Compound Handling:

Improper storage or repeated

freeze-thaw cycles of the stock

solution may have degraded

the compound.

Ensure proper storage of the

compound as a powder at

-20°C and as a DMSO stock at

-80°C in aliquots.[1] Use a

fresh aliquot for each

experiment.

Cell Line Insensitivity: The cell

line you are using may not be

dependent on the YAP/TEAD

signaling pathway for its

proliferation or survival.

Confirm the dependence of

your cell line on YAP/TEAD

signaling using a positive

control (e.g., a cell line known

to be sensitive to TEAD

inhibition) or by assessing

YAP/TAZ nuclear localization.

Insufficient Incubation Time:

TED-347's inhibitory action is

time-dependent.[1]

Increase the incubation time

with TED-347. Experiments

have shown effective inhibition

after 48 hours of treatment.[1]

[2]

High Cell Toxicity or Off-Target

Effects

Concentration Too High: The

concentration of TED-347 may

be in a toxic range for your

cells.

Perform a cell viability assay

(e.g., MTT or CellTiter-Glo) to

determine the cytotoxic

concentration of TED-347 in

your cell line. Use

concentrations below the toxic

threshold for your inhibition

experiments.
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Off-Target Effects: While TED-

347 is reported to be selective

for TEADs, high concentrations

could potentially lead to off-

target effects.[2]

Use the lowest effective

concentration of TED-347 that

achieves significant TEAD

inhibition. Consider including a

negative control compound

with a similar chemical

structure but no TEAD

inhibitory activity, if available.

Precipitation of Compound in

Media

Poor Solubility: The final

concentration of DMSO in your

cell culture media may be too

low to keep TED-347 in

solution.

Ensure the final DMSO

concentration in your media

does not exceed a level that is

toxic to your cells (typically

<0.5%). If solubility issues

persist, try preparing a more

concentrated stock solution in

DMSO and adding a smaller

volume to your media.

Quantitative Data Summary
The following table summarizes the effective concentrations of TED-347 from in vitro studies.
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Parameter Value Cell Lines Reference

EC50 (TEAD4-Yap1

PPI)
5.9 μM - [1][2]

Ki (TEAD4) 10.3 μM - [2]

Effective

Concentration Range

(TEAD Reporter

Assay)

0.5 - 100 μM HEK-293, GBM43 [2]

Effective

Concentration

(Inhibition of GBM43

cell viability)

0.5 - 100 μM GBM43 [2]

Concentration for

Significant Reduction

in CTGF transcript

levels

10 μM GBM43 [2]

Experimental Protocols
TEAD Reporter Assay
This protocol is used to measure the transcriptional activity of TEAD in response to TED-347

treatment.

Materials:

HEK-293 or other suitable cells

pGL3.1 reporter plasmid containing a TEAD-responsive promoter (e.g., CTGF promoter)

Plasmid encoding TK-Renilla luciferase (for normalization)

Expression vectors for Yap1 and TEAD4 (optional, to enhance signal)

Lipofectamine or other transfection reagent
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TED-347

Dual-Luciferase Reporter Assay System

96-well microplate

Procedure:

Seed cells (e.g., HEK-293) at a density of 2.4 x 10^4 cells/well in a 96-well plate.[1]

After 24 hours, transfect the cells with the TEAD reporter plasmid, Renilla luciferase plasmid,

and optionally, Yap1 and TEAD4 expression vectors using a suitable transfection reagent.

Allow the cells to express the plasmids for 48 hours.

Treat the cells with a range of TED-347 concentrations (e.g., 0.5, 1.0, 5.0, 10 µM) for another

48 hours.[1]

Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase

reporter assay system according to the manufacturer's instructions.

Normalize the firefly luciferase activity to the Renilla luciferase activity to control for

transfection efficiency and cell number.

Cell Viability Assay
This protocol is to determine the effect of TED-347 on cell proliferation and viability.

Materials:

Cancer cell line of interest (e.g., GBM43)

TED-347

MTT or CellTiter-Glo reagent

96-well microplate

Procedure:
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Seed cells in a 96-well plate at an appropriate density.

Allow the cells to adhere overnight.

Treat the cells with a serial dilution of TED-347 (e.g., 0.1 to 100 µM) for a specified period

(e.g., 48 or 72 hours).

Add the cell viability reagent (e.g., MTT or CellTiter-Glo) to each well according to the

manufacturer's protocol.

Measure the absorbance or luminescence using a plate reader.

Calculate the percentage of cell viability relative to the vehicle-treated control cells.
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Caption: Signaling pathway of TEAD activation and its inhibition by TED-347.
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Caption: General experimental workflow for testing TED-347 efficacy.
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Caption: Troubleshooting logic for suboptimal TEAD inhibition results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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